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Sardomozide dihydrochloride handling
precautions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sardomozide dihydrochloride

CAS No.: 138794-73-7

Cat. No.: S548218

Key Safety Data and Properties

The table below summarizes the essential safety and chemical information for Sardomezide
dihydrochloride as per the MSDS [1].

Property Description / Value

Product Name Sardomozide dihydrochloride [1]
Synonyms Sardomozide 2HCI; CGP 48664A [1]
CAS Number 138794-73-7 [1]

Molecular Formula C11H16CI2N6 [1]

Molecular Weight 303.19 g/mol [1]

Hazard Classification Not a hazardous substance or mixture [1]
Form Solid [1]

Storage -20°C, dry, sealed container [1]
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Handling Precautions & Emergency Procedures

For detailed laboratory protocols, here are the key handling precautions and first-aid measures.

Safe Handling Precautions

To ensure safe handling, always adhere to the following practices [1]:

e Personal Protective Equipment (PPE): Wear safety goggles, protective gloves, and impervious
clothing. A suitable respirator is recommended.

¢ Engineering Controls: Use only in areas with appropriate exhaust ventilation. Ensure safety
showers and eye-wash stations are accessible.

¢ General Handling: Avoid inhalation, contact with skin and eyes. Avoid generating dust and aerosols.

First Aid Measures

In case of accidental exposure, take these immediate actions [1]:

¢ Inhalation: Immediately relocate the affected person to fresh air. If breathing is difficult, give
cardiopulmonary resuscitation (CPR). Avoid mouth-to-mouth resuscitation.

e Skin Contact: Rinse skin thoroughly with plenty of water. Remove contaminated clothing and shoes
and call a physician.

¢ Eye Contact: Remove contact lenses and flush eyes immediately with large amounts of water for
several minutes, holding eyelids open. Promptly call a physician.

¢ Ingestion: If the person is conscious, wash out the mouth with water. Do not induce vomiting
unless directed by medical personnel. Seek immediate medical attention.

Experimental Workflow for Spill Response

The following diagram outlines the logical steps to take in the event of an accidental release or spill.
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[Accidental Spill Occurs)

:

Personal Precautions:
Use full PPE.
Evacuate non-essential personnel.
Ensure adequate ventilation.

y

Containment:
Prevent further leakage.
Keep away from drains and water courses.

l

Cleanup:
Absorb with liquid-binding material
(e.g., diatomite).
Decontaminate surfaces with alcohol.

Disposal:

Dispose of contaminated material
according to local regulations.

Click to download full resolution via product page

Frequently Asked Questions (FAQSs)

Q1: Is Sardomozide dihydrochloride classified as hazardous? A1: According to the manufacturer's Safety

Data Sheet, it is not a hazardous substance or mixture [1]. However, standard laboratory precautions

should always be followed.

Q2: What are the correct storage conditions? A2: The container should be kept tightly sealed in a cool,

well-ventilated area at a recommended temperature of -20°C. It should be protected from direct sunlight and
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sources of ignition [1].

Q3: What should not be stored or used near this compound? A3: Sardomozide dihydrochloride is

incompatible with strong acids, strong alkalis, and strong oxidizing or reducing agents [1].

Q4: What is the biological activity and application of this compound? A4: Sardomozide
dihydrochloride is a potent inhibitor of S-adenosylmethionine decarboxylase (SAMDC), a key enzyme in
polyamine synthesis. It is used in research to study polyamine metabolism, which is relevant in cancer,

aging, and neurological diseases [2] [3] [4].

A Final Note for Researchers

The information provided here is for research and development purposes only. Always consult the most

recent version of the full Safety Data Sheet from the manufacturer before initiating work with any chemical.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
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